Cas no 1804853-56-2 (6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine
• CAS No: 1804853-56-2
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4865521
• Update Time: 2025-10-29

6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF2N2/c9-2-4-1-5(10)7(8(11)12)6(3-13)14-4/h1,8H,2H2
• InChI Key： KGNWDRUQQDQHCV-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(F)F)=C(C#N)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine

In-Depth Analysis of 6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1804853-56-2): Properties, Applications, and Industry Trends

The compound 6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1804853-56-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a chloro substituent, a cyano functionality, and a difluoromethyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

One of the key reasons behind the rising interest in 6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine is its role in the development of small-molecule inhibitors and enzyme modulators. The presence of both electron-withdrawing (cyano and chloro) and electron-donating (bromomethyl) groups allows for precise tuning of electronic properties, which is critical in designing compounds with optimal binding affinity. Recent studies have highlighted its utility in creating kinase inhibitors, a hot topic in oncology research, where targeted therapies are revolutionizing cancer treatment.

In the agrochemical sector, 6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine is being investigated as a precursor for next-generation pesticides. The difluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of active ingredients, addressing the industry's need for environmentally sustainable solutions. With increasing regulatory pressure on traditional pesticides, this compound offers a pathway to develop safer alternatives with reduced ecological impact—a priority for modern agriculture.

The synthesis and scalability of CAS No. 1804853-56-2 have also become focal points for chemical manufacturers. Innovations in green chemistry and catalytic processes are being applied to optimize its production, minimizing waste and energy consumption. These advancements align with the broader trend of sustainable chemical manufacturing, a topic frequently searched by professionals seeking to balance economic and environmental goals.

From a commercial perspective, the global market for pyridine derivatives is expanding rapidly, driven by their applications in pharmaceuticals, agrochemicals, and specialty chemicals. Analysts project steady growth for niche intermediates like 6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine, especially as R&D investments in precision medicine and smart farming technologies increase. Its CAS number (1804853-56-2) is often queried in supplier databases, reflecting its emerging importance in supply chains.

For researchers handling this compound, understanding its physicochemical properties—such as solubility, stability, and reactivity—is essential. The bromomethyl group, for instance, offers a reactive handle for further functionalization, while the cyano group contributes to hydrogen-bonding interactions in molecular recognition. Such insights are frequently sought in academic forums and patent literature, underscoring the compound's interdisciplinary relevance.

In conclusion, 6-(Bromomethyl)-4-chloro-2-cyano-3-(difluoromethyl)pyridine (CAS No. 1804853-56-2) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with industry shifts toward sustainability and targeted therapies, position it as a valuable asset for scientists and enterprises alike. As exploration of its potential continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture today.